Visible-light-induced iron-catalyzed reduction of nitroarenes to anilines†

Chemical Communications Pub Date: 2023-11-06 DOI: 10.1039/D3CC04324J

Abstract

An efficient visible-light-induced iron-catalyzed reduction of nitroarenes to anilines by using N-ethylmorpholine (NEM) as a reductant under mild conditions has been developed. The reaction proceeds with photosensitizer-free conditions and features good to excellent yields and broad functional group tolerance. Preliminary mechanistic investigations showed that this reaction was conducted via ligand-to-metal (NEM to Fe3+) charge transfer and nitro triplet biradical-induced hydrogen atom transfer processes.

Graphical abstract: Visible-light-induced iron-catalyzed reduction of nitroarenes to anilines
Visible-light-induced iron-catalyzed reduction of nitroarenes to anilines†
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